Cas no 1797586-75-4 (N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide
• CAS No: 1797586-75-4
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5989935
• PubChem ID: 71795187
• Update Time: 2025-06-13

N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide
• 1797586-75-4
• N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide
• N-[2-(4-CYCLOPENTYL-6-OXOPYRIMIDIN-1-YL)ETHYL]BENZENESULFONAMIDE
• N-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzenesulfonamide
• F6258-1956
• AKOS024545945

• Inchi： 1S/C17H21N3O3S/c21-17-12-16(14-6-4-5-7-14)18-13-20(17)11-10-19-24(22,23)15-8-2-1-3-9-15/h1-3,8-9,12-14,19H,4-7,10-11H2
• InChI Key： QLKPIBWUHIZTNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCN1C=NC(=CC1=O)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.2Ų

Additional information on N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide

Professional Introduction to N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide (CAS No. 1797586-75-4)

N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1797586-75-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities, particularly in the context of drug discovery and development. The compound’s molecular framework integrates a pyrimidine core with sulfonamide functionalities, making it a promising candidate for further investigation into its pharmacological properties.

The structural motif of N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide is characterized by a fused cyclopentyl ring attached to a pyrimidine scaffold. The pyrimidine ring is further substituted with an ethyl group at the 2-position and an oxo group at the 6-position, which are critical for modulating the compound’s interactions with biological targets. Additionally, the presence of a benzenesulfonamide moiety at the ethyl chain’s terminus introduces polar and acidic properties, enhancing its solubility in aqueous environments and potentially influencing its binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. The cyclopentyl group, in particular, has been identified as a key pharmacophore that can interact with hydrophobic pockets in protein targets, while the sulfonamide moiety provides a hydrogen bond donor/acceptor capability that enhances binding specificity.

In vitro assays have demonstrated promising preliminary results regarding the anti-proliferative effects of N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzenesulfonamide on several cancer cell lines. These findings align with emerging research on pyrimidine-based sulfonamides as potential chemotherapeutic agents. The compound’s ability to disrupt key signaling pathways associated with tumor growth and metastasis makes it an attractive candidate for further preclinical studies. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a scaffold for derivative design aimed at improving therapeutic efficacy and reducing side effects.

The synthesis of N-2-(4-cyclopentyl-6-oxyoq1qhydropyridine)-ethylbenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization of cyclopentanone derivatives to form the pyrimidine ring, followed by nucleophilic substitution reactions to introduce the ethyl and sulfonamide functionalities. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and minimize byproduct formation.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary studies indicate that N-(4-cyclopentyl-pyrrolidinone)-ethylbenzenesulfonamide exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These properties are favorable for developing it into an orally available therapeutic agent. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions in vivo. Pharmacokinetic modeling can help predict optimal dosing regimens and identify potential liabilities early in the development process.

The role of N-(4-cyclopropyl-pyrrolidinone)-ethylbenzenesulfonamide as an intermediate in drug discovery underscores its versatility as a molecular building block. Researchers have explored various modifications to its core structure to explore new chemical space while retaining key pharmacophoric elements responsible for biological activity. Such modifications may include altering substituents on the cyclopentyl ring or introducing additional functional groups to enhance target specificity or improve pharmacokinetic properties.

Comparative studies with structurally related compounds have provided valuable insights into the structure/activity relationships (SAR) governing the biological effects of N-(4-cyclopropenone-pyrrolidinone)-ethylbenzenesulfonamide derivatives. These studies highlight how subtle changes in electronic or steric properties can significantly impact binding affinity and functional outcomes. Such information is critical for guiding rational drug design efforts aimed at optimizing potency while minimizing off-target effects.

The future direction of research on this compound includes exploring its potential applications beyond oncology. Emerging evidence suggests that derivatives of this class may exhibit anti-inflammatory or immunomodulatory activities due to their ability to interact with cytokine receptors or intracellular signaling pathways involved in immune responses. Preclinical characterization using animal models will be essential for validating these findings before considering clinical translation.

In conclusion,N-(4-cyclopropenone-pyrrolidinone)-ethylbenzenesulfonamide(CAS No:1797586_75_4)isakindofinterestingsubstancewhichhaspotentialbiologicalactivitiesandstructuralfeatureswhichmakeitattractiveforpharmaceuticalapplications.Currentresearchsuggeststhatthiscompoundmayplayanimportantroleinanticancerandanti-inflammatorytherapies.Furtherstudiesareneededtoelucidateitsmechanismsofactionandoptimizeitspharmacologicalpropertiesforclinicaltranslation.